N-(1-(4-Methoxyphenyl)vinyl)acetamide
Overview
Description
Scientific Research Applications
Synthesis and Characterization in Polymer Chemistry
N-(1-(4-Methoxyphenyl)vinyl)acetamide is utilized in various synthetic processes within polymer chemistry. For instance, Gallardo and Román (1993) reported the synthesis and characterization of biocompatible copolymers using N-(4-methacryloyloxyphenyl)-2-(4-methoxyphenyl)acetamide and N-[4-(4-methoxyphenylacetyloxy)phenyl] methacrylamide with 2-hydroxyethyl methacrylate. They focused on the kinetic behavior and microstructure of copolymer chains, determining reactivity ratios and analyzing them in light of kinetic models (Gallardo & Román, 1993).
Role in Organic Synthesis
In organic synthesis, various forms of N-(1-(4-Methoxyphenyl)vinyl)acetamide are used as intermediates. For example, Magadum and Yadav (2018) discussed the chemoselective acetylation of 2-aminophenol using immobilized lipase for synthesizing antimalarial drugs. Their study focused on using different acyl donors like vinyl acetate and vinyl butyrate for the synthesis of N-(2-hydroxyphenyl)acetamide (Magadum & Yadav, 2018).
Medicinal Chemistry and Biological Applications
In medicinal chemistry, derivatives of N-(1-(4-Methoxyphenyl)vinyl)acetamide are explored for their biological properties. Sultana et al. (2016) discussed the synthesis of Zn(II) complexes derived from different aryl acetamides, including N-(4-methoxyphenyl)acetamide, as potential enzyme inhibitors and anticancer agents. They conducted structural analysis, enzyme inhibition studies, and evaluated anticancer and antileishmanial efficacy (Sultana et al., 2016).
properties
IUPAC Name |
N-[1-(4-methoxyphenyl)ethenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c1-8(12-9(2)13)10-4-6-11(14-3)7-5-10/h4-7H,1H2,2-3H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBXRIHAXVFNDKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(=C)C1=CC=C(C=C1)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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